Cas no 2225178-25-4 (3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid)
2225178-25-4 structure
Product Name:3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
CAS No:2225178-25-4
MF:C10H10BFN2O2
MW:220.01
CID:5143148
PubChem ID:133555105
Update Time:2024-11-05
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
- Boronic acid, B-[3-fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenyl]-
- 2225178-25-4
- (3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenyl)boronic acid
-
- Inchi: 1S/C10H10BFN2O2/c1-7-2-3-14(13-7)10-5-8(11(15)16)4-9(12)6-10/h2-6,15-16H,1H3
- InChI Key: YSPLCISLXDRLHC-UHFFFAOYSA-N
- SMILES: B(C1=CC(N2C=CC(C)=N2)=CC(F)=C1)(O)O
Computed Properties
- Exact Mass: 220.0819359g/mol
- Monoisotopic Mass: 220.0819359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F904646-10mg |
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid |
2225178-25-4 | 95% | 10mg |
¥1,429.20 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F904646-25mg |
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid |
2225178-25-4 | 95% | 25mg |
¥2,509.20 | 2022-01-12 |
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2225178-25-4 (3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent